Cas no 1616071-22-7 (Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate)
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL15840867
- 1616071-22-7
- ethyl5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
- D71916
- ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
- JNTBIBBVCBPPLT-UHFFFAOYSA-N
- MFCD32706637
- 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-5-oxo-, ethyl ester
- DB-108945
- ethyl 5-oxo-7,8-dihydro-6H-quinoline-2-carboxylate
- Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
-
- Inchi: 1S/C12H13NO3/c1-2-16-12(15)10-7-6-8-9(13-10)4-3-5-11(8)14/h6-7H,2-5H2,1H3
- InChI Key: JNTBIBBVCBPPLT-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=C(C(=O)OCC)N=C2CCC1
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 396.3±42.0 °C(Predicted)
- pka: 0.11±0.20(Predicted)
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P023OKS-250mg |
ETHYL 5-OXO-5,6,7,8-TETRAHYDROQUINOLINE-2-CARBOXYLATE |
1616071-22-7 | 95% | 250mg |
$287.00 | 2024-06-20 | |
| abcr | AB569663-250mg |
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate; . |
1616071-22-7 | 250mg |
€411.80 | 2024-08-02 | ||
| abcr | AB569663-1g |
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate; . |
1616071-22-7 | 1g |
€771.50 | 2024-08-02 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY358375-1g |
Ethyl 5-Oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate |
1616071-22-7 | ≥95% | 1g |
¥3410.00 | 2025-04-17 |
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate
Comprehensive Guide to Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate (CAS No. 1616071-22-7): Properties, Applications, and Market Insights
Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate (CAS No. 1616071-22-7) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This ester derivative of tetrahydroquinoline has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for "Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate uses" or "CAS 1616071-22-7 suppliers," reflecting its growing importance in synthetic chemistry.
The molecular structure of Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate features a fused bicyclic system with a ketone group at the 5-position and an ester moiety at the 2-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing "quinoline-based bioactive molecules," a trending topic in medicinal chemistry circles. The compound's molecular weight of 219.24 g/mol and purity specifications (>97% by HPLC) are critical parameters for buyers searching for "high-purity CAS 1616071-22-7."
In pharmaceutical applications, Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate serves as a key building block for various therapeutic agents. Its structural motif appears in compounds targeting neurological disorders and inflammatory conditions, aligning with current research trends in "small molecule drug development." The compound's stability under standard storage conditions (room temperature, protected from moisture) makes it practical for laboratory use, addressing common queries about "CAS 1616071-22-7 handling precautions."
The synthetic versatility of Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate enables its use in multiple reaction pathways. Chemists frequently employ it in condensation reactions, cyclizations, and as a precursor for more complex heterocyclic systems. These applications respond to frequent searches about "tetrahydroquinoline derivatives synthesis" and "quinoline-2-carboxylate reactions." The compound's compatibility with various solvents (DMSO, ethanol, dichloromethane) is another practical consideration for researchers.
Market analysis indicates steady growth in demand for Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate, particularly from contract research organizations and academic institutions. This trend correlates with increased interest in "specialty chemical intermediates" and "pharmaceutical building blocks" across global markets. Quality-conscious buyers often search for "CAS 1616071-22-7 analytical data" or "GC/MS certification," emphasizing the need for reliable characterization data.
From a regulatory perspective, Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate falls under standard laboratory chemical classifications. Proper documentation including Safety Data Sheets (SDS) and Certificates of Analysis (CoA) addresses common compliance questions about "CAS 1616071-22-7 safety information." The compound's non-hazardous nature under normal handling conditions makes it accessible for research purposes without special permits.
Recent advancements in synthetic methodology have improved the production efficiency of Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate, reducing costs for bulk purchasers. This development responds to frequent queries about "CAS 1616071-22-7 bulk pricing" and "custom synthesis options." The availability of gram-to-kilogram quantities caters to diverse research needs, from initial screening to scale-up studies.
In analytical applications, Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate serves as a reference standard for method development. Its distinct UV absorption characteristics make it suitable for HPLC calibration, addressing technical questions about "quinoline derivative analysis." The compound's stability in solution (typically 24 months when stored properly) provides practical advantages for laboratory workflows.
The future outlook for Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate appears promising, with potential applications emerging in materials science and agrochemical research. These developments align with growing interest in "multi-functional heterocyclic compounds" and "sustainable chemical synthesis." Ongoing research continues to explore novel derivatives and reaction pathways involving this versatile intermediate.
For researchers considering Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate for their projects, proper characterization using NMR (1H and 13C), mass spectrometry, and elemental analysis is recommended. These quality control measures respond to professional inquiries about "CAS 1616071-22-7 characterization methods." Reputable suppliers typically provide comprehensive analytical data to support research reproducibility.
1616071-22-7 (Ethyl 5-oxo-5,6,7,8-tetrahydroquinoline-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)